![molecular formula C15H26N2O2 B7509451 1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-3-methylbutan-1-one](/img/structure/B7509451.png)
1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-3-methylbutan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-3-methylbutan-1-one, also known as CPP or CPP-115, is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CPP-115 belongs to the family of piperazine compounds and has been found to possess unique properties that make it suitable for use in various research studies.
Mechanism of Action
1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-3-methylbutan-1-one-115 works by increasing the levels of GABA in the brain, which leads to a decrease in the activity of neurons and a calming effect on the brain. This mechanism of action has been found to be effective in treating various neurological disorders, including epilepsy, anxiety, and addiction.
Biochemical and Physiological Effects:
This compound-115 has been found to have various biochemical and physiological effects on the brain and body. It has been shown to increase the levels of GABA in the brain, which leads to a decrease in the activity of neurons and a calming effect on the brain. It has also been found to have anxiolytic and anticonvulsant effects, making it a potential treatment for anxiety and epilepsy.
Advantages and Limitations for Lab Experiments
1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-3-methylbutan-1-one-115 has several advantages when used in lab experiments. It is a potent inhibitor of GABA aminotransferase, making it an effective tool for studying the role of GABA in the brain. It is also relatively stable and easy to synthesize, making it a cost-effective option for researchers. However, this compound-115 has some limitations, including its limited solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for research on 1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-3-methylbutan-1-one-115. One potential area of research is its use in the treatment of addiction, particularly in the context of opioid addiction. Another area of research is its potential use in the treatment of other neurological disorders, such as Parkinson's disease and schizophrenia. Additionally, further studies are needed to better understand the long-term effects and potential toxicity of this compound-115.
Synthesis Methods
1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-3-methylbutan-1-one-115 can be synthesized through a multistep process involving the reaction of 4-(cyclopentanecarbonyl)piperazine-1-carboxylic acid with 3-methylbutan-1-ol in the presence of a catalyst. The resulting compound is then purified through various techniques to obtain the final product.
Scientific Research Applications
1-[4-(Cyclopentanecarbonyl)piperazin-1-yl]-3-methylbutan-1-one-115 has been extensively studied for its potential therapeutic applications in various fields, including neuroscience, psychiatry, and addiction research. It has been found to be a potent inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase, which is responsible for the breakdown of GABA, a neurotransmitter that plays a crucial role in regulating brain activity.
Properties
IUPAC Name |
1-[4-(cyclopentanecarbonyl)piperazin-1-yl]-3-methylbutan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26N2O2/c1-12(2)11-14(18)16-7-9-17(10-8-16)15(19)13-5-3-4-6-13/h12-13H,3-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHZKMFVQDCDIKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(=O)N1CCN(CC1)C(=O)C2CCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.